2-[[3-(4-fluorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-naphthalen-1-ylacetamide

• IUPAC Name: 2-[[3-(4-fluorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C24H18FN3O2S2/c25-16-8-10-17(11-9-16)28-23(30)22-20(12-13-31-22)27-24(28)32-14-21(29)26-19-7-3-5-15-4-1-2-6-18(15)19/h1-11H,12-14H2,(H,26,29)
• InChI Key: ASBCAABYGUGQRY-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C1N=C(N(C2=O)C3=CC=C(C=C3)F)SCC(=O)NC4=CC=CC5=CC=CC=C54
• Molecular Formula: C24H18FN3O2S2
• Molecular Weight: 463.6 g/mol

Description

The compound “2-[[3-(4-fluorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-naphthalen-1-ylacetamide” is a chemical compound with potential applications in scientific research. Its unique structure offers potential for drug development, targeted therapies, and studying molecular interactions.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a Linear Formula: C24H18FN3O4S2, a CAS Number: 307512-44-3, and a Molecular Weight: 495.555.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a Linear Formula: C24H18FN3O4S2, a CAS Number: 307512-44-3, and a Molecular Weight: 495.555.

Scientific Research Applications

Quantum Chemical Insight and Molecular Docking Studies

A study provided quantum chemical insights into a molecule with a slightly different chemical structure but relevant to the requested compound's class. The research focused on the molecular structure, hydrogen-bonded interactions, and spectroscopic properties using density functional methods. It also examined the molecule's drug likeness and molecular docking against SARS-CoV-2 protein, highlighting its potential antiviral potency by evaluating the binding energy and pharmacokinetic properties (Mary et al., 2020).

Charge Transport Property Tuning

Another study explored naphthalene diimide derivatives fused with specific moieties, demonstrating how the substitution position of a fluorine atom on the molecular backbone could influence the material's charge transport behavior. This research indicates the potential for tuning electronic properties in related compounds, which could be relevant for applications in electronic devices (Zhang et al., 2014).

Anticancer Activity of Thieno[3,2-d]pyrimidine Derivatives

Research on thieno[3,2-d]pyrimidine derivatives has shown that certain compounds within this class exhibit significant anticancer activity. These studies involve the synthesis and biological evaluation of these derivatives against various human cancer cell lines, highlighting their potential as therapeutic agents. The findings suggest that the structural features inherent to these compounds contribute to their biological activities, potentially including the compound (Hafez & El-Gazzar, 2017).

Novel Sulfonated Polyimide Synthesis

In the field of materials science, the synthesis of novel sulfonated polyimides containing naphthalene groups has been reported. These materials exhibit significant thermal, optical, electrochemical, and protonation characteristics, suggesting their utility in high-performance polymer applications. This research may provide insights into the design and development of new polymeric materials with enhanced properties for industrial applications (Liaw et al., 2007).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. Sigma-Aldrich does not collect analytical data for this product. Buyer assumes responsibility to confirm product identity and/or purity.